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Compound of Interest

Compound Name: BDM91288

Cat. No.: B12376597

Essential guidance for the proper disposal of the research chemical BDM91288, ensuring the
safety of laboratory personnel and environmental compliance.

Currently, a specific Safety Data Sheet (SDS) with detailed disposal instructions for BDM91288
is not publicly available. Therefore, this document provides a comprehensive disposal
procedure based on established best practices for handling laboratory chemical waste.[1][2][3]
[4][5][6]1[71]8][9] Researchers, scientists, and drug development professionals should always
consult their institution's Environmental Health and Safety (EHS) office for specific guidelines
and requirements.[3][7]

Quantitative Data for BDM91288

For easy reference, the table below summarizes the key chemical properties of BDM91288, an
AcrB efflux pump inhibitor.[10][11]

Property Value

CAS Number 2892824-53-0
Molecular Formula C17H22CINs
Molecular Weight 331.85 g/mol

Powder: 2 years at -20°C. In DMSO: 2 weeks at

Storage
4°C, 6 months at -80°C.[11]
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Procedural Steps for the Safe Disposal of
BDM91288

The following step-by-step guide outlines the recommended procedure for the disposal of
BDM91288 and associated waste materials.

Personal Protective Equipment (PPE)

Before handling BDM91288 for disposal, ensure you are wearing appropriate PPE:
o Safety goggles or a face shield

o Chemical-resistant gloves

e Alaboratory coat

All handling of chemical waste should be conducted in a well-ventilated area, preferably within
a chemical fume hood.

Waste Identification and Segregation

Proper identification and segregation of chemical waste at the point of generation are crucial to
prevent hazardous reactions.[1][4]

« ldentify: All waste containing BDM91288, including unused solid material, solutions, and
contaminated consumables (e.g., pipette tips, vials), must be treated as chemical waste.

e Segregate: Do not mix BDM91288 waste with other incompatible waste streams.[3][6] It is
advisable to maintain separate waste containers for halogenated and non-halogenated
solvents, acids, bases, and oxidizers.[4]

Containerization and Labeling

o Container Selection: Use a leak-proof, sealable waste container made of a material
compatible with BDM91288 and any solvents used.[3][7] Ensure the container is in good
condition with no cracks or leaks.[3]
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Labeling: As soon as you begin accumulating waste, clearly label the container with a
"Hazardous Waste" tag.[3][6][8] The label must include:

o The words "Hazardous Waste".[3][6]

o

The full chemical name(s) of all contents, without abbreviations or formulas.[3]

[¢]

The approximate percentage of each component.[3]

The date when waste was first added.

o

[e]

The location (building and room number) where the waste was generated.

Storage of Chemical Waste

Location: Store the sealed waste container in a designated and secure satellite accumulation
area near the point of generation.[3][6]

Containment: The storage area should have secondary containment to capture any potential
leaks.[8]

Closure: Keep the waste container closed at all times, except when adding waste.[3][8] Do
not leave funnels in the container.[3]

Volume Limits: Be aware of the volume limits for hazardous waste accumulation in a satellite
area (typically no more than 55 gallons of total hazardous waste and one quart of acutely
hazardous waste).[6][8]

Arranging for Disposal

Contact EHS: Once the waste container is nearly full (around 90%), contact your institution's
EHS office to schedule a waste pickup.[3][7]

Documentation: Complete any required waste pickup forms or manifests accurately, detailing
the contents of the waste containers.[9]

Experimental Protocols and Signaling Pathways
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Specific experimental protocols for the disposal of BDM91288 are not available in the reviewed
literature. The provided disposal procedure is based on general chemical waste management
guidelines.

BDM91288 is identified as a pyridylpiperazine-based AcrB efflux pump inhibitor, which can
enhance the efficacy of antibiotics against K. pneumoniae.[10][11] However, detailed signaling
pathway diagrams involving BDM91288 are not sufficiently described in the provided search
results to generate a scientifically accurate visualization.

Visualizing the Disposal Workflow

The following diagram illustrates a generalized workflow for the safe disposal of laboratory
chemical waste, such as BDM91288.
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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